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Introduction

Dimethomorph is a systemic fungicide highly effective against oomycete pathogens, a group
of destructive plant pathogens that includes notorious species like Phytophthora infestans (late
blight of potato and tomato) and Plasmopara viticola (downy mildew of grapevine).[1][2] Its
mode of action involves the disruption of the pathogen's cell wall formation, a mechanism
distinct from many other fungicides.[2] Specifically, Dimethomorph is a carboxylic acid amide
(CAA) fungicide that inhibits cellulose biosynthesis by targeting the CesA3 enzyme, which is
crucial for cell wall production in oomycetes.[3] This targeted action makes it a valuable tool in
disease management strategies.

The half-maximal effective concentration (EC50) is a critical parameter for evaluating the
efficacy of a fungicide. It represents the concentration of the compound that inhibits 50% of the
pathogen's growth under in vitro conditions. This document provides detailed protocols for
determining the EC50 value of Dimethomorph against oomycete pathogens using the widely
accepted amended agar medium (AAM) assay, also known as the radial growth inhibition
assay.
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The following table summarizes reported EC50 values for Dimethomorph against various
oomycete species, providing a comparative overview of its in vitro efficacy.

Oomycete Species Host Plant(s) EC50 Value (pg/imL) Reference(s)
Phytophthora
) Potato, Tomato ~0.22 (hyphal growth) [4]
infestans
Phytophthora nagaii Chrysanthemum 0.6478 - 0.7202 [5]
Phytophthora ]
Various ornamentals 0.49248 - 0.63706 [5]
tentaculata
Phytophthora Resistance has been
Strawberry, Apple [6]
cactorum documented

Experimental Protocols
Protocol 1: Amended Agar Medium (AAM) Assay for
Mycelial Growth Inhibition

This protocol details the standard method for determining the EC50 value of Dimethomorph
by measuring the inhibition of mycelial radial growth on a fungicide-amended agar medium.

Materials:

Pure culture of the target oomycete pathogen (e.g., Phytophthora infestans)

o Appropriate culture medium (e.g., V8 juice agar, rye B agar, or potato dextrose agar)[7][8]

» Technical grade Dimethomorph

o Sterile distilled water

e Solvent for Dimethomorph (e.g., dimethyl sulfoxide - DMSO)

 Sterile Petri dishes (90 mm diameter)

 Sterile cork borer (5-7 mm diameter)
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 Incubator set to the optimal growth temperature for the target oomycete (e.g., 18-22°C for P.
infestans)

» Ruler or digital calipers

o Parafilm

Procedure:

e Preparation of Fungicide Stock Solution:

o Prepare a stock solution of Dimethomorph (e.g., 10 mg/mL) by dissolving the technical
grade compound in a minimal amount of a suitable solvent like DMSO.

o Perform serial dilutions of the stock solution with sterile distilled water to obtain a range of
working solutions. The final concentrations in the agar should bracket the expected EC50
value. A common range to test for Dimethomorph is 0, 0.01, 0.1, 1.0, and 10.0 pg/mL.[4]

o Preparation of Amended Agar Medium:

o Prepare the desired agar medium according to the manufacturer's instructions and
sterilize by autoclaving.

o Cool the molten agar in a water bath to 45-50°C.

o Add the appropriate volume of the Dimethomorph working solutions to the molten agar to
achieve the desired final concentrations. Ensure thorough mixing.

o For the control plates, add an equivalent volume of the solvent used for the stock solution
(e.g., DMSO) to the agar.

o Pour approximately 20 mL of the amended or control agar into each sterile Petri dish and
allow it to solidify.

¢ Inoculation:

o From the margin of an actively growing, young (3-5 days old) culture of the oomycete, cut
mycelial plugs using a sterile cork borer.
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o Place a single mycelial plug, mycelium-side down, in the center of each amended and
control agar plate.

e |ncubation:
o Seal the Petri dishes with Parafilm.

o Incubate the plates in the dark at the optimal growth temperature for the specific
oomycete.

o Data Collection:

o After a defined incubation period (e.g., 5-7 days), when the mycelial growth in the control
plates has reached a significant diameter (e.g., 60-70 mm), measure the colony diameter.

o For each plate, measure the diameter of the fungal colony along two perpendicular axes
and calculate the mean diameter.

o Subtract the diameter of the initial mycelial plug from each measurement to obtain the net
radial growth.

Protocol 2: Data Analysis and EC50 Calculation

This protocol describes the steps to analyze the radial growth data and calculate the EC50
value.

Procedure:
e Calculate Percent Inhibition:

o For each Dimethomorph concentration, calculate the percentage of mycelial growth
inhibition using the following formula: Inhibition (%) = [(C - T) / C] * 100 Where:

» C is the mean radial growth (in mm) of the control colonies.

» T is the mean radial growth (in mm) of the colonies at a given Dimethomorph
concentration.
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e Dose-Response Curve and EC50 Determination:

Plot the percent inhibition against the logarithm of the Dimethomorph concentration.

o

o Use a statistical software package (e.g., GraphPad Prism, R with the 'drc' package, or
other specialized software) to perform a non-linear regression analysis on the dose-
response data.[9][10][11]

o Fit the data to a four-parameter logistic model (or a similar sigmoidal dose-response
model).[4]

o The software will calculate the EC50 value, which is the concentration of Dimethomorph
that causes 50% inhibition of mycelial growth.

Visualizations
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Caption: Experimental workflow for the Amended Agar Medium (AAM) assay.
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Caption: Dimethomorph's mode of action on the oomycete cell wall biosynthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Determining Dimethomorph EC50 Values: In Vitro
Assay Protocols for Oomycete Fungicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118703#in-vitro-assay-protocols-for-determining-
dimethomorph-ec50-values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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